Cas no 36596-67-5 (Ethyl 2,6-dimethylbenzoate)

• Product Name: Ethyl 2,6-dimethylbenzoate
• CAS No: 36596-67-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00051785
• CID: 89208
• PubChem ID: 520807
• Update Time: 2025-06-10

Ethyl 2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dimethylbenzoate
• 2,6-Dimethylbenzoic acid ethyl ester
• 2,6-Dimethylbenzoesaeure-ethylester
• ethyl 2,6-dimethyl phenyl carboxylate
• SCHEMBL570471
• Benzoic acid, 2,6-dimethyl-, ethyl ester
• E78216
• DTXSID90334462
• ETHYL2,6-DIMETHYLBENZOATE
• CS-0320208
• MFCD00051785
• AKOS024437843
• FT-0625898
• 36596-67-5
• TS-02483
• 2,6-dimethyl benzoic acid ethyl ester
• DB-048978

• MDL： MFCD00051785
• Inchi： 1S/C11H14O2/c1-4-13-11(12)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
• InChI Key： NBBSIMLSNFENNF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC=CC=1C)=O
• BRN： 2575407

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.01
• Melting Point: Not available
• Boiling Point: 78-80°C 0,9mm
• Flash Point: 78-80°C/0.9mm
• Refractive Index: 1.4980
• Solubility: Difficult to mix.
• PSA: 26.30000
• LogP: 2.48010
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Solubility: Insoluble

Ethyl 2,6-dimethylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2,6-dimethylbenzoate

Recent Advances in the Study of Ethyl 2,6-dimethylbenzoate (CAS: 36596-67-5) in Chemical and Biomedical Research

Ethyl 2,6-dimethylbenzoate (CAS: 36596-67-5) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, fragrance formulation, and material science. This research briefing aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activities, and potential industrial applications. The information presented herein is derived from peer-reviewed journal articles, patent filings, and technical reports published within the last three years.

Recent studies have highlighted the role of Ethyl 2,6-dimethylbenzoate as a key intermediate in the synthesis of complex organic molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel anti-inflammatory agents, where its ester functionality served as a crucial building block for molecular diversification. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's derivatization, yielding several candidates with improved pharmacokinetic properties.

In the field of antimicrobial research, Ethyl 2,6-dimethylbenzoate has shown promising activity against drug-resistant bacterial strains. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of this compound exhibited potent inhibition of bacterial efflux pumps, potentially overcoming a major mechanism of antibiotic resistance. The research team utilized molecular docking studies to elucidate the binding interactions between the compound and bacterial membrane proteins, providing valuable insights for future drug design.

The compound's physicochemical properties have also been the subject of recent investigations. Advanced spectroscopic techniques, including 2D-NMR and mass spectrometry, have been employed to characterize its solution behavior and stability under various conditions. These studies, published in the Journal of Pharmaceutical Sciences (2023), have important implications for formulation development, particularly in the context of drug delivery systems where ester compounds often serve as prodrugs.

From an industrial perspective, novel synthetic routes to Ethyl 2,6-dimethylbenzoate have been developed to improve yield and sustainability. A 2024 patent application describes a continuous-flow manufacturing process that reduces solvent waste and energy consumption compared to traditional batch methods. This technological advancement aligns with the growing emphasis on green chemistry principles in pharmaceutical production.

Looking forward, research on Ethyl 2,6-dimethylbenzoate appears poised to expand into new areas. Preliminary data from unpublished studies suggest potential applications in agrochemicals and specialty materials. However, further investigation is needed to fully explore these possibilities and address remaining challenges such as metabolic stability and environmental persistence.